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Compound of Interest

Compound Name: Aranose

Cat. No.: B1665162 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

L-Arabinose. The following procedures are designed to ensure a safe laboratory environment

and operational efficiency.

I. Quantitative Safety Data
The following table summarizes key quantitative data for L-Arabinose, compiled from various

safety data sheets.

Property Value Citations

Molecular Formula C₅H₁₀O₅ [1]

Molecular Weight 150.13 g/mol [1]

Melting Point 152 - 160 °C

Solubility
Soluble in water and glycerol.

Insoluble in alcohol and ether.
[2]

OSHA PEL TWA (Total Dust) 15 mg/m³

ACGIH TLV TWA (Inhalable

Particles)
10 mg/m³
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II. Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to ensure personal safety when handling L-

Arabinose.

PPE Category Item
Specifications and
Remarks

Citations

Eye Protection

Safety glasses with

side-shields or

goggles

Must be worn at all

times.

Hand Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene)

Inspect gloves for

tears before use.
[3]

Body Protection
Laboratory coat or

long-sleeved garment

To prevent skin

contact.

Respiratory Protection

NIOSH-approved

respirator with dust

filter

Required when

engineering controls

are insufficient or

during spill cleanup.

III. Operational and Disposal Plans
The following step-by-step procedures provide guidance for the safe handling, storage, spill

management, and disposal of L-Arabinose.

A. Handling and Storage Procedures
Engineering Controls: Work in a well-ventilated area. Use a fume hood or other local exhaust

ventilation to minimize dust generation.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Handling: Minimize dust creation. Avoid contact with eyes, skin, and clothing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.laboratorynotes.com/arabinose/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed. Store

away from strong oxidizing agents.

B. Spill Cleanup Protocol
Evacuate and Secure: Evacuate unnecessary personnel from the spill area. Ensure

adequate ventilation. Remove all sources of ignition.

Don PPE: Put on the appropriate personal protective equipment, including a respirator.

Containment: Prevent the spill from spreading.

Cleanup:

For small, dry spills, carefully sweep up the material, avoiding dust generation.

Place the swept-up material into a sealed, properly labeled container for disposal.[2]

Decontamination: Wash the spill site with soap and water once the material has been

removed.

Disposal: Dispose of the container with the spilled material as hazardous waste.

C. Disposal Plan
Waste Characterization: All waste materials must be properly characterized according to

applicable federal, state, and local regulations.

Containerization: Place L-Arabinose waste in a sealed, clearly labeled container.

Disposal Method: Do not dispose of with household garbage or into the sewage system.

Arrange for disposal by a licensed waste disposal company.

IV. Experimental Protocol: L-Arabinose Induced
Protein Expression in E. coli
L-arabinose is widely used to induce protein expression in E. coli strains carrying a plasmid

with the araBAD promoter (pBAD).
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Methodology
Inoculation: Inoculate a 50 mL sterile LB medium (containing the appropriate antibiotic for

plasmid selection) with a single colony of the E. coli strain containing the expression plasmid.

Growth: Incubate the culture overnight at 37°C with shaking (approximately 220 RPM).

Sub-culturing: The next day, dilute the overnight culture into a larger volume of fresh LB

medium with antibiotic to an optical density at 600 nm (OD₆₀₀) of 0.05-0.1.

Monitoring Growth: Continue to incubate at 37°C with shaking, monitoring the OD₆₀₀

periodically until it reaches mid-log phase (approximately 0.6).

Induction: Add L-arabinose to the culture to a final concentration of 0.2%. The optimal

concentration may vary depending on the target protein and expression system.

Expression: Continue to incubate the culture for an additional 3-5 hours to allow for protein

expression. Optimal expression time may need to be determined empirically.

Harvesting: Harvest the cells by centrifugation. The cell pellet can be used immediately or

stored at -80°C for later analysis.

V. Visualization of the L-Arabinose Operon
Regulation
The L-arabinose operon in E. coli is a classic example of gene regulation, controlled by the

AraC protein. The following diagram illustrates the dual regulatory function of AraC in the

presence and absence of L-arabinose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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